Benzotriazole-1-carboxamidinium tosylate
Overview
Description
Benzotriazole-1-carboxamidinium tosylate is a chemical compound that has been used as a reagent for the conversion of amines to guanidines . Various primary and secondary amines react with benzotriazole-1-carboxamidinium tosylate to give the corresponding guanidines in good yields under mild conditions .
Synthesis Analysis
Benzotriazole-1-carboxamidinium tosylate has been presented as a novel, effective, and convenient reagent for the conversion of amines to guanidines . It reacts with various primary and secondary amines to give the corresponding guanidines in good yields under mild conditions .Chemical Reactions Analysis
As mentioned earlier, Benzotriazole-1-carboxamidinium tosylate is used as a reagent for the conversion of amines to guanidines . It reacts with various primary and secondary amines to produce the corresponding guanidines .Physical And Chemical Properties Analysis
Benzotriazole-1-carboxamidinium tosylate has a molecular weight of 333.37 g/mol . It has a hydrogen bond donor count of 3 and a hydrogen bond acceptor count of 6 . It has a rotatable bond count of 2 . Its exact mass and monoisotopic mass is 333.08956053 g/mol . It has a topological polar surface area of 143 Ų and a heavy atom count of 23 .Scientific Research Applications
Cell Biology Research
BCAT is a research tool that can be used in the study of cell biology . It acts as a ligand that binds to receptors, which are proteins on cells that recognize specific substances and trigger a cellular response . This makes it valuable for studying cellular processes and understanding how cells respond to various stimuli.
Pharmacology Research
In the field of pharmacology, BCAT is used to study the effects of various substances on the body . By binding to receptors on cells, it can help researchers understand how drugs interact with the body and how they can be used to treat various conditions .
Conversion of Amines to Guanidines
BCAT has been used as an alternative method for the conversion of amines to guanidines . This is a key process in the synthesis of many pharmaceuticals and other chemical compounds .
Ligand for Receptor Studies
As a ligand, BCAT can bind to specific receptors on cells . This makes it a valuable tool for studying receptor function and understanding how cells respond to various substances .
Biochemical Research
In biochemical research, BCAT can be used to study the effects of various substances on biological systems . This can help researchers understand how these substances interact with the body at a molecular level .
Pharmaceutical Testing
BCAT is used in pharmaceutical testing to study the effects of various drugs and other substances on the body . This can help researchers develop new treatments and understand how existing treatments work .
Mechanism of Action
Target of Action
BCAT, also known as Benzotriazole-1-carboxamidinium tosylate, is a ligand that binds to receptors . These receptors are proteins on cells that recognize specific substances and trigger a cellular response
Mode of Action
BCAT interacts with its target receptors by binding to them .
Biochemical Pathways
Given that bcat is a ligand that binds to receptors, it can be inferred that it likely influences signal transduction pathways .
Result of Action
Given that BCAT is a ligand that binds to receptors, it likely triggers a cellular response upon binding . The specifics of this response would depend on the nature of the target receptor and the downstream signaling pathways.
Action Environment
It is known that bcat is a highly effective corrosion inhibitor that can be used in a variety of industries, including oil and gas, chemical processing, and water treatment . This suggests that BCAT may be stable and effective under a range of environmental conditions.
properties
IUPAC Name |
benzotriazole-1-carboximidamide;4-methylbenzenesulfonic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7N5.C7H8O3S/c8-7(9)12-6-4-2-1-3-5(6)10-11-12;1-6-2-4-7(5-3-6)11(8,9)10/h1-4H,(H3,8,9);2-5H,1H3,(H,8,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AZPBDRUPTRGILK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)O.C1=CC=C2C(=C1)N=NN2C(=N)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N5O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.37 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzotriazole-1-carboxamidinium tosylate | |
CAS RN |
163853-10-9 |
Source
|
| Record name | Benzotriazole-1-carboxamidinium tosylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is notable about Benzotriazole-1-carboxamidinium tosylate's reactivity?
A1: Benzotriazole-1-carboxamidinium tosylate (1) is a reagent that enables the conversion of amines to guanidines. [, ] This reaction proceeds under mild conditions and shows effectiveness for both primary and secondary amines. []
Q2: Are there any advantages to using Benzotriazole-1-carboxamidinium tosylate for guanidine synthesis compared to other methods?
A2: While the abstracts provided do not delve into comparative studies, they highlight that Benzotriazole-1-carboxamidinium tosylate offers a "novel," "effective," and "convenient" method for guanidine synthesis. [] This suggests advantages over existing methodologies, but further research would be needed to specify these benefits.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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